N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)thiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)thiophene-2-sulfonamide, also known as MPTT, is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. MPTT belongs to the class of compounds known as pyrrolidines, which have been extensively studied for their pharmacological properties.
Scientific Research Applications
Chemical Synthesis Applications
Synthesis of α,β-unsaturated N-methoxy-N-methylamide compounds using sulfonamide derivatives demonstrates the utility of these compounds in organic synthesis, specifically in the homologation of alkyl halides (Beney, Boumendjel, & Mariotte, 1998).
Development of antimicrobial agents through the synthesis of thiazoles and their fused derivatives, indicating the potential of sulfonamide compounds in creating new antimicrobial substances (Wardkhan, Youssef, Hamed, & Ouf, 2008).
Creation of biologically active Cu(II) complexes with ligands derived from N-substituted sulfonamide, showcasing the role of these compounds in the synthesis of complexes with potential DNA cleavage and cytotoxicity properties (Hangan et al., 2016).
Biological Evaluation and Potential Therapeutic Applications
Synthesis and evaluation of organosulfur metallic compounds as potential drugs, highlighting the bioactivity of sulfonamide-based compounds in antimicrobial and antioxidant activities, as well as enzyme inhibition, suggesting their applicability in drug development (Hassan et al., 2021).
Anticancer potential of novel sulfur heterocyclic derivatives , including sulfonamide compounds, through in vitro cytotoxicity evaluations against cancer cell lines, further illustrating the therapeutic potential of sulfonamide derivatives in cancer treatment (Murugavel et al., 2019).
properties
IUPAC Name |
N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S2/c1-22-14-6-4-13(5-7-14)18-11-12(9-15(18)19)10-17-24(20,21)16-3-2-8-23-16/h2-8,12,17H,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRKLYVVDJGNEJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.